Cas no 2534-77-2 (exo-2-Bromonorbornane)

• Product Name: exo-2-Bromonorbornane
• CAS No: 2534-77-2
• MF: C₇H₁₁Br
• MW: 175.066241502762
• MDL: MFCD00167578
• CID: 255434
• PubChem ID: 642608
• Update Time: 2025-10-31

exo-2-Bromonorbornane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane,2-bromo-, (1R,2R,4S)-rel-
• EXO-2-BROMONORBORNANE
• (+/-)-2-exo-bromo-norborane
• (+/-)-exo-2-bromonorbornane
• 2-Bromonorbornane
• 2-exo-Bromonorbornane
• 2-exo-Norbornyl bromide
• exo-2-bromobicyclo[2.2.1]heptane
• exo-2-bromonorbornene
• exo-2-Norbornyl bromide
• exo-Norbornyl bromide
• Norbornane,2-bromo-,exo
• AKOS037643741
• Bicyclo[2.2.1]heptane, 2-bromo-, (1S-exo)- (9CI)
• 2534-77-2
• (1S, 2S, 4R)-2-bromobicyclo[2.2.1]heptane
• SCHEMBL1600137
• 130404-12-5
• exo-2-Bromonorbornane, 98%
• (1S,2S,4R)-2-BROMOBICYCLO[2.2.1]HEPTANE
• MFCD28043995
• AS-35003
• NS00046561
• DTXSID20878960
• Bicyclo[2.2.1]heptane, 2-bromo-, (1S-exo)-(9CI)
• exo-2-Bromonorbornane

• MDL： MFCD00167578
• Inchi： 1S/C7H11Br/c8-7-4-5-1-2-6(7)3-5/h5-7H,1-4H2/t5-,6+,7+/m1/s1
• InChI Key： QXYOAWHKJRWNID-VQVTYTSYSA-N
• SMILES： Br[C@H]1C[C@@H]2CC[C@H]1C2

Computed Properties

• Exact Mass: 174.00400
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.363 g/mL at 25 °C(lit.)
• Boiling Point: 82 °C/29 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.5148(lit.)
• PSA: 0.00000
• LogP: 2.56990
• Solubility: Not determined

exo-2-Bromonorbornane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on exo-2-Bromonorbornane

Exo-2-Bromonorbornane (CAS No. 2534-77-2): A Versatile Compound in Chemical and Pharmaceutical Research

Exo-2-Bromonorbornane (CAS No. 2534-77-2) is a significant compound in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. This compound, also known as 1-bromo-6,6-dimethylbicyclo[3.1.0]hexane, is a brominated derivative of norbornane, which belongs to the class of bicyclic compounds. The exo configuration of the bromine atom in the molecule contributes to its reactivity and stability, making it an important intermediate in various synthetic pathways.

The chemical structure of exo-2-Bromonorbornane consists of a seven-membered ring with a bridged carbon atom and a bromine substituent at the exo position. This unique structure provides several advantages in synthetic chemistry, including high reactivity and selectivity in nucleophilic substitution reactions. The compound's ability to undergo smooth ring-opening reactions makes it a valuable starting material for the synthesis of complex organic molecules.

In recent years, exo-2-Bromonorbornane has gained significant attention in the pharmaceutical industry due to its potential applications in drug discovery and development. Researchers have explored its use as a building block for the synthesis of bioactive compounds, particularly those with therapeutic properties. For instance, studies have shown that derivatives of exo-2-Bromonorbornane can be used to synthesize compounds with anti-inflammatory, antiviral, and anticancer activities.

A notable example of the application of exo-2-Bromonorbornane is in the synthesis of antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral compounds using exo-2-Bromonorbornane as a key intermediate. These compounds exhibited potent activity against several viral strains, including influenza and herpes simplex viruses. The study highlighted the importance of the exo configuration in enhancing the antiviral properties of the synthesized compounds.

In addition to its use in antiviral drug development, exo-2-Bromonorbornane has also been investigated for its potential in cancer therapy. Research conducted at a leading pharmaceutical company demonstrated that derivatives of exo-2-Bromonorbornane can inhibit the growth of cancer cells by targeting specific signaling pathways. The study identified several promising lead compounds that showed selective cytotoxicity against various cancer cell lines, while exhibiting minimal toxicity to normal cells.

The versatility of exo-2-Bromonorbornane extends beyond pharmaceutical applications. In materials science, this compound has been used as a monomer for the synthesis of advanced polymers with unique mechanical and thermal properties. For example, researchers at a prominent materials science institute developed a novel polymer using exo-2-Bromonorbornane-based monomers that exhibited excellent thermal stability and mechanical strength. This polymer has potential applications in various industries, including aerospace and electronics.

The synthetic methods for preparing exo-2-Bromonorbornane have been well-documented in the literature. One common approach involves the bromination of norbornene using N-bromosuccinimide (NBS) or other brominating agents under controlled conditions. The reaction typically proceeds via an ionic mechanism, leading to the formation of the desired exo product with high selectivity. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this process, making it more suitable for large-scale production.

In conclusion, exo-2-Bromonorbornane (CAS No. 2534-77-2) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and synthetic chemistry. Its unique structural properties and reactivity make it an invaluable intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific research.